Cas no 64945-33-1 (3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole)

3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole structure
64945-33-1 structure
Product Name:3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole
CAS No:64945-33-1
MF:C10H6Br5N
MW:539.681338787079
CID:2793089
PubChem ID:71371091
Update Time:2025-04-21

3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 64945-33-1
    • DTXSID70794045
    • 3,4,5,6,7-Pentabromo-1,2-dimethyl-1H-indole
    • Inchi: 1S/C10H6Br5N/c1-3-5(11)4-6(12)7(13)8(14)9(15)10(4)16(3)2/h1-2H3
    • InChI Key: DOQZEHAEQVKNJH-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N(C)C2C(=C(C(=C(C=21)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 538.63761Da
  • Monoisotopic Mass: 534.64171Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 4.9Ų
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